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Compound of Interest

Compound Name: 2,3-Difluoro-L-tyrosine

Cat. No.: B15495563 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical compounds is paramount. This document provides a

comprehensive guide to the personal protective equipment (PPE), operational procedures, and

disposal plans for 2,3-Difluoro-L-tyrosine, a fluorinated derivative of the amino acid L-

tyrosine. Adherence to these guidelines is critical for minimizing risk and ensuring laboratory

safety.

Personal Protective Equipment (PPE)
Given the potential for skin, eye, and respiratory irritation, as indicated by safety data for similar

compounds like 3-Fluoro-L-tyrosine, a comprehensive suite of personal protective equipment is

mandatory. The following table summarizes the required PPE for handling 2,3-Difluoro-L-
tyrosine.
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Body Part Required PPE Specifications

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over safety glasses,

especially when handling

larger quantities or when there

is a significant risk of splashes.

[1]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or holes before use.[1]

Body
Laboratory Coat or Chemical-

Resistant Apron

A fully fastened lab coat should

be worn at all times. For tasks

with a higher risk of spills, a

chemical-resistant apron over

the lab coat is advised.[1][2]

Respiratory N95 Respirator or equivalent

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator,

particularly when handling the

powder outside of a certified

chemical fume hood, to

prevent inhalation of dust

particles.[1][3]

Feet Closed-Toe Shoes
Shoes must fully cover the feet

to protect against spills.[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2,3-Difluoro-L-tyrosine from receipt to use in

experimental procedures.
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[4]

The container should be tightly sealed.[4]

Preparation and Weighing:

All handling of the powdered compound must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[3][5]

Before handling, ensure all required PPE is correctly worn.

Use appropriate tools, such as a spatula, for transferring the powder. Avoid creating dust.

[4]

Weigh the desired amount of the compound on a tared weigh boat or paper.

Dissolving and Use:

Add the solvent to the weighed 2,3-Difluoro-L-tyrosine in a suitable container within the

fume hood.

If heating is required, use a controlled heating source such as a heating mantle or water

bath.

Once dissolved, the solution can be used in the intended experimental protocol.

Post-Handling:

Thoroughly clean all equipment and the work area with an appropriate solvent.

Wash hands and any exposed skin with soap and water after handling is complete.[4]

Disposal Plan
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Proper disposal of 2,3-Difluoro-L-tyrosine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, 2,3-Difluoro-L-tyrosine waste

must be collected separately from non-halogenated organic and inorganic waste streams.[6]

[7]

Waste Collection:

Collect all solid waste (e.g., contaminated weigh boats, gloves, paper towels) in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste containing 2,3-Difluoro-L-tyrosine in a separate, sealed, and

clearly labeled container for halogenated organic waste.[8]

The waste container must be marked with "Hazardous Waste" and the chemical name.[5]

[9]

Disposal Procedure:

Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the waste.[5]

Do not dispose of 2,3-Difluoro-L-tyrosine down the drain.[9]

Workflow for Safe Handling of 2,3-Difluoro-L-
tyrosine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15495563?utm_src=pdf-body
https://www.benchchem.com/product/b15495563?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b15495563?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b15495563?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b15495563?utm_src=pdf-body
https://www.benchchem.com/product/b15495563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation
- Don PPE

- Work in Fume Hood

2. Weighing
- Use appropriate tools
- Avoid dust generation

3. Dissolving
- Add solvent in hood

4. Experimental Use

5. Decontamination
- Clean workspace and equipment

6. Waste Segregation
- Halogenated Waste Stream

7. Waste Collection
- Labeled, sealed containers

8. EHS Disposal
- Contact for pickup

Click to download full resolution via product page

Caption: Workflow for handling 2,3-Difluoro-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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